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Compound of Interest

Compound Name: 1,2-Dimethyl-3-phenylaziridine

Cat. No.: B1212488

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 1,2-Dimethyl-3-phenylaziridine. Due to its classification as a controlled precursor and the
inherent reactivity of the aziridine ring, stringent safety protocols are mandatory.[1] Aziridine
compounds are known to be highly reactive and potentially hazardous, necessitating a
conservative approach that assumes high toxicity.[2][3]

Chemical and Physical Properties

A summary of the known properties of 1,2-Dimethyl-3-phenylaziridine is provided below.

Property Value Source
CAS Registry Number 68277-68-9 [4]
Molecular Formula C10H13N [516]1[7]
Molecular Weight 147.22 g/mol [51[6]
Boiling Point 195.5°C at 760 mmHg [6]
Boiling Point 85°C at 12 Torr [4]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is essential to minimize exposure risk when handling 1,2-

Dimethyl-3-phenylaziridine. The following table outlines the required PPE.

] Standard/Specificat ]
Body Part Required PPE . Rationale
ion
Double-gloved with Prevents skin contact
Hand chemical-resistant ASTM D6978 or with a potentially toxic
ands
gloves (e.g., Nitrile equivalent. and sensitizing agent.
rubber). [8][9][10]
) Protects against
Safety goggles with
] ) ANSI Z87.1 or splashes and vapors
Eyes/Face side shields and a ) )
) equivalent. that can cause serious
face shield.
eye damage.[2][8][10]
A disposable, ] ]
Provides a barrier
polyethylene-coated ) )
against spills and
Body polypropylene gown -

or similar laminate

material.

contamination of

personal clothing.[10]

Respiratory

A full-face respirator
with appropriate
cartridges for organic
vapors and

particulates.

NIOSH-approved.

Necessary for
handling outside of a
certified fume hood or
in case of a spill.[8]
[11]

Feet

Closed-toe, chemical-
resistant shoes and
disposable shoe

covers.

Protects against spills
and prevents the
spread of

contamination.[10]

Operational Plan: Step-by-Step Handling Procedure

All handling of 1,2-Dimethyl-3-phenylaziridine must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[2]

e Preparation:
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o Ensure an emergency eyewash station and safety shower are accessible and
unobstructed.[2]

o Don all required personal protective equipment as detailed in the table above.

o Prepare all necessary equipment and reagents within the fume hood before introducing
the compound.

e Handling and Use:

o Use controlled transfer techniques, such as a calibrated pipette or syringe, to handle the
chemical. Avoid pouring.[2][8]

o Keep all containers of 1,2-Dimethyl-3-phenylaziridine tightly sealed when not in use to
prevent the release of vapors.[2]

o Avoid the generation of aerosols.
e Storage:

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as acids and oxidizing agents.[2]

o The storage area should be clearly labeled with the appropriate hazard warnings.
Disposal Plan
All waste containing 1,2-Dimethyl-3-phenylaziridine must be treated as hazardous waste.
+ Waste Segregation:

o Segregate all contaminated materials, including gloves, gowns, pipette tips, and empty
containers, into a designated, labeled hazardous waste container.

o Decontamination:

o Decontaminate all non-disposable equipment that has come into contact with the
compound using an appropriate solvent (e.g., ethanol or isopropanol) followed by a
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detergent wash. All cleaning materials should be disposed of as hazardous waste.

Final Disposal:

o Dispose of the hazardous waste through a licensed chemical waste management
company in accordance with all federal, state, and local regulations.[2][12]

Emergency Procedures

Spill:

Evacuate: Immediately evacuate the area and alert others.

Isolate: Isolate the spill area and prevent entry.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills within a fume hood, use an absorbent material like vermiculite or
sand to contain the spill.[2]

Cleanup: Trained personnel wearing appropriate PPE should perform the cleanup.

Report: Report the spill to the appropriate safety officer.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention. Remove contaminated clothing.[2][11]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[11][13]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11][13]
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Workflow for Safe Handling of 1,2-Dimethyl-3-

phenylaziridine
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Caption: Workflow for the safe handling of 1,2-Dimethyl-3-phenylaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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